4-(N-BOC-AMINOXYACETAMIDO)BENZYL ETHYLENEDIAMINETETRAACETIC ACID, TETRA(T-BUTYL) ESTER
4-(N-BOC-AMINOXYACETAMIDO)BENZYL ETHYLENEDIAMINETETRAACETIC ACID, TETRA(T-BUTYL) ESTER
Brand Name:
Vulcanchem
CAS No.:
1216552-27-0
VCID:
VC0109146
InChI:
InChI=1S/C40H66N4O12/c1-36(2,3)52-31(46)22-43(23-32(47)53-37(4,5)6)21-29(44(24-33(48)54-38(7,8)9)25-34(49)55-39(10,11)12)20-27-16-18-28(19-17-27)41-30(45)26-51-42-35(50)56-40(13,14)15/h16-19,29H,20-26H2,1-15H3,(H,41,45)(H,42,50)
SMILES:
CC(C)(C)OC(=O)CN(CC(CC1=CC=C(C=C1)NC(=O)CONC(=O)OC(C)(C)C)N(CC(=O)OC(C)(C)C)CC(=O)OC(C)(C)C)CC(=O)OC(C)(C)C
Molecular Formula:
C40H66N4O12
Molecular Weight:
794.984
4-(N-BOC-AMINOXYACETAMIDO)BENZYL ETHYLENEDIAMINETETRAACETIC ACID, TETRA(T-BUTYL) ESTER
CAS No.: 1216552-27-0
Main Products
VCID: VC0109146
Molecular Formula: C40H66N4O12
Molecular Weight: 794.984
| CAS No. | 1216552-27-0 |
|---|---|
| Product Name | 4-(N-BOC-AMINOXYACETAMIDO)BENZYL ETHYLENEDIAMINETETRAACETIC ACID, TETRA(T-BUTYL) ESTER |
| Molecular Formula | C40H66N4O12 |
| Molecular Weight | 794.984 |
| IUPAC Name | tert-butyl 2-[[2-[bis[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]-3-[4-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]oxyacetyl]amino]phenyl]propyl]-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]acetate |
| Standard InChI | InChI=1S/C40H66N4O12/c1-36(2,3)52-31(46)22-43(23-32(47)53-37(4,5)6)21-29(44(24-33(48)54-38(7,8)9)25-34(49)55-39(10,11)12)20-27-16-18-28(19-17-27)41-30(45)26-51-42-35(50)56-40(13,14)15/h16-19,29H,20-26H2,1-15H3,(H,41,45)(H,42,50) |
| Standard InChIKey | PXAWVIHJJQWWGP-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)CN(CC(CC1=CC=C(C=C1)NC(=O)CONC(=O)OC(C)(C)C)N(CC(=O)OC(C)(C)C)CC(=O)OC(C)(C)C)CC(=O)OC(C)(C)C |
| Synonyms | 4-(N-BOC-AMINOXYACETAMIDO)BENZYL ETHYLENEDIAMINETETRAACETIC ACID, TETRA(T-BUTYL) ESTER |
| PubChem Compound | 45038390 |
| Last Modified | Nov 11 2021 |
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